Cas no 1891839-98-7 (1-(2-bromo-6-fluorophenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2-bromo-6-fluorophenyl)cyclopentane-1-carboxylic acid
• CAS No: 1891839-98-7
• MF: C₁₂H₁₂BrFO₂
• MW: 287.124886512756
• CID: 6512165
• PubChem ID: 117462826
• Update Time: 2025-05-24

1-(2-bromo-6-fluorophenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-6-fluorophenyl)cyclopentane-1-carboxylic acid
• 1891839-98-7
• EN300-1915089

• Inchi： 1S/C12H12BrFO2/c13-8-4-3-5-9(14)10(8)12(11(15)16)6-1-2-7-12/h3-5H,1-2,6-7H2,(H,15,16)
• InChI Key： VCOXADPYGDNHKE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1C1(C(=O)O)CCCC1)F

Computed Properties

• Exact Mass: 286.00047g/mol
• Monoisotopic Mass: 286.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-bromo-6-fluorophenyl)cyclopentane-1-carboxylic acid

1-(2-Bromo-6-Fluorophenyl)Cyclopentane-1-Carboxylic Acid: A Comprehensive Overview

1-(2-Bromo-6-Fluorophenyl)Cyclopentane-1-Carboxylic Acid, identified by the CAS number 1891839-98-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a substituted phenyl group. The phenyl group is further substituted with bromine and fluorine atoms at the 2 and 6 positions, respectively, making it a highly functionalized molecule. The carboxylic acid group attached to the cyclopentane ring adds to its versatility, enabling it to participate in a wide range of chemical reactions and applications.

The synthesis of 1-(2-Bromo-6-Fluorophenyl)Cyclopentane-1-Carboxylic Acid involves a series of well-established organic reactions. The starting material is typically a brominated aromatic compound, which undergoes substitution or coupling reactions to introduce the fluorine atom at the desired position. The cyclopentane ring is then incorporated through either ring-closing metathesis or other cycloaddition techniques. The final step involves the introduction of the carboxylic acid group, often achieved through oxidation or hydrolysis reactions. This multi-step synthesis highlights the compound's complexity and the precision required in its preparation.

Recent studies have explored the potential of 1-(2-Bromo-6-Fluorophenyl)Cyclopentane-1-Carboxylic Acid in drug discovery. Its unique structure makes it an attractive candidate for designing bioactive molecules with specific pharmacological properties. For instance, the bromine and fluorine substituents on the phenyl ring can influence the compound's lipophilicity and electronic properties, which are critical factors in drug design. Additionally, the cyclopentane ring provides structural rigidity, enhancing the molecule's stability and bioavailability.

In terms of applications, this compound has shown promise in various areas, including materials science and catalysis. Its ability to form stable complexes with metal ions makes it a valuable ligand in organometallic chemistry. Furthermore, its reactivity under specific conditions allows it to serve as an intermediate in the synthesis of more complex molecules.

From a structural perspective, 1-(2-Bromo-6-Fluorophenyl)Cyclopentane-1-Carboxylic Acid exhibits interesting electronic properties due to the electron-withdrawing effects of both bromine and fluorine atoms. These effects can influence the acidity of the carboxylic acid group, making it more susceptible to deprotonation under certain conditions. This characteristic is particularly useful in acidic environments where proton transfer reactions are critical.

The latest research on this compound has focused on its potential as a building block for advanced materials. By incorporating this compound into polymer frameworks, scientists have demonstrated enhanced mechanical and thermal properties. Moreover, its ability to form self-assembled monolayers has opened new avenues for surface modification and nanotechnology applications.

In conclusion, 1-(2-Bromo-6-Fluorophenyl)Cyclopentane-1-Carboxylic Acid stands out as a versatile and multifunctional compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with its reactivity and stability, positions it as a valuable tool in both academic research and industrial development.